Cas no 4600-71-9 (1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl-)

• Product Name: 1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl-
• CAS No: 4600-71-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 335165
• PubChem ID: 260479
• Update Time: 2025-04-19

1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl-
• NSC 91784
• HMS3087I21
• MLS002695092
• 4600-71-9
• 1-(2-deoxypentofuranosyl)-5,6-dimethyl-1h-benzimidazole
• CHEMBL2135935
• NSC-91784
• SMR001561004
• NCIOpen2_005758
• NSC91784
• DTXSID50963479

• Inchi： 1S/C14H18N2O3/c1-8-3-10-11(4-9(8)2)16(7-15-10)14-5-12(18)13(6-17)19-14/h3-4,7,12-14,17-18H,5-6H2,1-2H3
• InChI Key： HJTIINUBIAXTGQ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(CC1N1C=NC2C=C(C)C(C)=CC1=2)O

Computed Properties

• Exact Mass: 262.13200
• Monoisotopic Mass: 262.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 528.1°Cat760mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.66
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 67.51000
• LogP: 1.29380